![molecular formula C25H26N2O2 B3480641 4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)-N-(2-methoxybenzyl)benzamide](/img/structure/B3480641.png)
4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)-N-(2-methoxybenzyl)benzamide
Overview
Description
4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)-N-(2-methoxybenzyl)benzamide, also known as A-381393, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of isoquinoline derivatives and has been found to exhibit promising pharmacological properties.
Mechanism of Action
The mechanism of action of 4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)-N-(2-methoxybenzyl)benzamide involves its selective binding to the dopamine D3 receptor and mu-opioid receptor. By antagonizing the dopamine D3 receptor, this compound can modulate dopamine signaling in the brain, which has been implicated in several neurological disorders. By modulating the activity of the mu-opioid receptor, this compound can reduce pain perception and provide analgesic effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects, including selective antagonism towards the dopamine D3 receptor, modulation of dopamine signaling in the brain, and analgesic properties through the modulation of the mu-opioid receptor. Additionally, this compound has been found to exhibit low toxicity and good pharmacokinetic properties, making it a promising candidate for further development.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)-N-(2-methoxybenzyl)benzamide in lab experiments is its selective binding to the dopamine D3 receptor and mu-opioid receptor, which allows for specific modulation of these receptors without affecting other neurotransmitter systems. Additionally, its low toxicity and good pharmacokinetic properties make it a safe and effective compound for use in animal studies. However, a limitation of this compound is its limited solubility in water, which can make it difficult to administer in some experimental settings.
Future Directions
There are several future directions for the research and development of 4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)-N-(2-methoxybenzyl)benzamide. One potential avenue is the further investigation of its potential therapeutic applications in neurological disorders such as Parkinson's disease, schizophrenia, and addiction. Additionally, further research could focus on optimizing the synthesis of this compound to improve its solubility and other pharmacokinetic properties. Finally, the development of more selective and potent derivatives of this compound could lead to the discovery of novel therapeutic agents with even greater efficacy and specificity.
Scientific Research Applications
4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)-N-(2-methoxybenzyl)benzamide has been extensively studied for its potential therapeutic applications in various fields of medicine, including neuroscience and pain management. In neuroscience, it has been found to exhibit selective antagonism towards the dopamine D3 receptor, which is implicated in several neurological disorders such as Parkinson's disease, schizophrenia, and addiction. This compound has also been found to exhibit analgesic properties by modulating the activity of the mu-opioid receptor, which is involved in pain perception.
Properties
IUPAC Name |
4-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-N-[(2-methoxyphenyl)methyl]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26N2O2/c1-29-24-9-5-4-7-22(24)16-26-25(28)21-12-10-19(11-13-21)17-27-15-14-20-6-2-3-8-23(20)18-27/h2-13H,14-18H2,1H3,(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCOZYDOFUGZJJY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CNC(=O)C2=CC=C(C=C2)CN3CCC4=CC=CC=C4C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.